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In the landscape of modern medicinal chemistry, the thiazole ring is a privileged heterocyclic
structure, serving as the core of numerous biologically active compounds, including vitamin B1
and various antibiotic agents.[1][2] When functionalized with specific pharmacophores, the
thiazole scaffold becomes a powerful tool for designing targeted therapeutics. This guide
focuses on a particularly compelling derivative: 4-(3-Nitrophenyl)thiazole-2-carboxylic acid
(CAS No: 185245-05-0).[3][41[5]

The strategic placement of a 3-nitrophenyl group at the C4 position and a carboxylic acid at the
C2 position creates a molecule with significant potential as both a versatile synthetic
intermediate and a biologically active agent. The electron-withdrawing nature of the nitro group
profoundly influences the electronic properties of the entire scaffold, often enhancing
interactions with biological targets.[6] This guide provides an in-depth exploration of the
chemical properties, synthesis, characterization, and critical applications of this compound,
tailored for researchers and professionals in drug development.

Core Physicochemical and Structural Properties
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Understanding the fundamental properties of a compound is the bedrock of its application in

research and development. 4-(3-Nitrophenyl)thiazole-2-carboxylic acid is a solid at room

temperature and requires refrigerated storage to maintain long-term stability.[3] Its key

identifiers and computed properties are summarized below, providing a foundational dataset for

experimental design.

Property Value Source
CAS Number 185245-05-0 [3][4]
Molecular Formula C10HeN204S 3141171
Molecular Weight 250.23 g/mol 3114171
Physical Form Solid [3]

Purity Typically 297% [3]
FKODWVXNPSOFRQ-

InChl Key [31[4]
UHFFFAOYSA-N

XLogP3-AA 2 [7]

Hydrogen Bond Donor Count 1 [7]

Hydrogen Bond Acceptor

yarog p 6 [7]
Count
Rotatable Bond Count 2 [7]

Solubility and Lipophilicity Insights

While specific experimental solubility data is not widely published, the computed XLogP3 value
of 2 suggests moderate lipophilicity.[7] In drug development, balancing lipophilicity and
agueous solubility is critical for optimizing pharmacokinetic profiles.[8] The presence of the
carboxylic acid group provides a handle for salt formation, which can be strategically employed
to enhance aqueous solubility. Conversely, the nitrophenyl group contributes to the compound's
lipophilic character. Researchers should anticipate solubility in polar organic solvents like
DMSO and DMF, with limited solubility in pure water, a common characteristic for many thiazole
carboxylic acid derivatives.[9]
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Synthesis Pathway: The Hantzsch Thiazole
Synthesis

The most reliable and high-yielding method for constructing the 4-phenylthiazole core is the
Hantzsch Thiazole Synthesis, a classic condensation reaction first described in 1887.[10][11]
This reaction involves the cyclization of an a-haloketone with a thioamide.[12][13] For the
synthesis of the title compound, the key precursors are 2-bromo-1-(3-nitrophenyl)ethanone and
a thioamide that can yield the 2-carboxylic acid functionality post-cyclization, such as
dithiooxamide followed by selective hydrolysis or a related precursor.

The causality behind this choice of synthetic route is its robustness and predictability. The
reaction proceeds through a well-understood mechanism involving an initial S-alkylation (an
Sn2 reaction), followed by an intramolecular cyclization and subsequent dehydration to form the
stable aromatic thiazole ring.[14]

Logical Workflow for Hantzsch Synthesis

Click to download full resolution via product page

Caption: Workflow for the Hantzsch thiazole synthesis.

Experimental Protocol: Synthesis
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This protocol is a self-validating system designed for reproducibility. Each step includes checks
to ensure the reaction is proceeding as expected.

» Reagent Preparation:

o Dissolve 2-bromo-1-(3-nitrophenyl)ethanone (1.0 eq) in a suitable solvent such as ethanol
or methanol (approx. 5-10 mL per mmol of ketone) in a round-bottom flask equipped with a
magnetic stir bar and reflux condenser.

o In a separate container, dissolve the thioamide precursor (e.g., thiooxamide, 1.1 eq) in the
same solvent.

e Reaction Execution:
o Add the thioamide solution to the stirred solution of the a-haloketone at room temperature.

o Heat the reaction mixture to reflux (typically 80-100 °C). The rationale for heating is to
provide the necessary activation energy for both the initial Sn2 attack and the subsequent
cyclization and dehydration steps, ensuring the reaction goes to completion.[10]

o Monitor the reaction progress using Thin Layer Chromatography (TLC) with a suitable
mobile phase (e.g., 50% ethyl acetate/50% hexane). The disappearance of the starting
materials and the appearance of a new, more polar spot indicates product formation. The
reaction is typically complete within 2-4 hours.

o Workup and Isolation:

o Upon completion, cool the reaction mixture to room temperature. The thiazole product,
being poorly soluble, may precipitate directly from the solution.[10]

o If precipitation occurs, collect the solid product by vacuum filtration through a Blichner
funnel.

o If no precipitate forms, pour the reaction mixture into a beaker containing a weak base
solution, such as 5% sodium carbonate (Naz=COs), to neutralize any hydrobromic acid
(HBr) byproduct.[10] This will often induce precipitation of the product.
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o Filter the resulting solid, wash the filter cake with cold water to remove inorganic salts, and
then with a small amount of cold ethanol or diethyl ether to remove any remaining soluble
impurities.

o Dry the collected solid under vacuum.

 Purification and Hydrolysis (if necessary):

o The crude product is often pure enough for characterization.[10] If further purification is
needed, recrystallization from a suitable solvent (e.g., ethanol/water mixture) or column
chromatography can be employed.

o If a precursor like thiooxamide was used, a subsequent hydrolysis step (e.g., using
aqueous NaOH followed by acidic workup) is required to convert the intermediate amide
or nitrile group to the final carboxylic acid.

Analytical Characterization Protocol

Confirming the structure and purity of the synthesized compound is paramount.
e Sample Preparation:

o For Nuclear Magnetic Resonance (NMR), dissolve 5-10 mg of the dried product in
approximately 0.6 mL of a deuterated solvent (e.g., DMSO-ds or CDCI3). DMSO-ds is often
preferred for carboxylic acids to observe the exchangeable acidic proton.

o For Fourier-Transform Infrared (FTIR) spectroscopy, prepare a KBr pellet containing a
small amount of the product or analyze using an Attenuated Total Reflectance (ATR)
accessory.

o Expected Spectroscopic Signatures:

o H NMR: Expect signals in the aromatic region (7.5-8.5 ppm) corresponding to the protons
on the nitrophenyl ring and the thiazole proton. The carboxylic acid proton (COOH) will
appear as a broad singlet far downfield (typically >12 ppm), which is exchangeable with
D20.
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o 13C NMR: Look for signals corresponding to the carbonyl carbon of the carboxylic acid
(~160-170 ppm), the carbons of the thiazole ring, and the carbons of the nitrophenyl ring.
The carbon bearing the nitro group will be significantly deshielded.

o FTIR (cm™1): Key peaks to identify include a broad O-H stretch from the carboxylic acid
(~2500-3300 cm™1), a sharp C=0 stretch (~1700 cm™1), characteristic C=N and C=C
stretches from the aromatic rings (~1600-1450 cm~1), and strong asymmetric and
symmetric N-O stretches from the nitro group (~1530 and ~1350 cm™1).

Applications in Drug Discovery: A Selective MAO-B
Inhibitor Scaffold

The true value of 4-(3-Nitrophenyl)thiazole-2-carboxylic acid lies in its application as a
scaffold in drug development. Research has demonstrated that derivatives of this core
structure are potent and selective inhibitors of human monoamine oxidase B (hnMAO-B).[15][16]

MAO-B is a critical enzyme target for the treatment of neurodegenerative disorders like
Parkinson's disease.[15] Its inhibition can increase dopamine levels in the brain, alleviating
motor symptoms. The 4-(3-nitrophenyl)thiazole nucleus has been identified as a key
pharmacophoric feature for achieving selective and reversible hMAO-B inhibition.[15][16] The
nitro group at the meta-position of the phenyl ring is particularly important for this activity.[16]

Beyond neurodegenerative diseases, the broader thiazole-carboxylic acid chemical space has
shown promise in developing agents with antitumor[17][18] and antimicrobial properties.[1][2]
This makes the title compound a valuable starting point for generating diverse compound
libraries for high-throughput screening.

Pharmacophoric Features for MAO-B Inhibition
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Caption: Key pharmacophoric features for MAO-B inhibition.

Conclusion

4-(3-Nitrophenyl)thiazole-2-carboxylic acid is more than just a chemical entity; it is a
strategically designed scaffold with significant, field-proven applications in medicinal chemistry.
Its synthesis via the Hantzsch reaction is efficient and well-characterized. Its chemical
properties, particularly the presence of the nitrophenyl and carboxylic acid moieties, make it an
ideal candidate for developing selective enzyme inhibitors, most notably for MAO-B. This guide
provides the foundational knowledge and practical protocols necessary for researchers to
confidently synthesize, characterize, and leverage this high-value compound in their drug
discovery programs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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